N-(1-Benzyl-3-pyrrolidinyl)-3,4,5-trimethoxybenzamide

• Molecular Formula: C21H26N2O4
• Molecular Weight: 370.4 g/mol
• IUPAC Name: N-(1-benzylpyrrolidin-3-yl)-3,4,5-trimethoxybenzamide
• InChI: InChI=1S/C21H26N2O4/c1-25-18-11-16(12-19(26-2)20(18)27-3)21(24)22-17-9-10-23(14-17)13-15-7-5-4-6-8-15/h4-8,11-12,17H,9-10,13-14H2,1-3H3,(H,22,24)
• InChI Key: SQAHDOLPHCQADA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C(=O)NC2CCN(C2)CC3=CC=CC=C3

Description

N-(1-Benzyl-3-pyrrolidinyl)-3,4,5-trimethoxybenzamide is a useful research compound. Its molecular formula is C21H26N2O4 and its molecular weight is 370.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 1.8 g (0.01 mole) of 3-amino-1-benzylpyrrolidine, 2.4 g. (0.01 mole) of 3,4,5-trimethoxybenzoyl azide, and 25 ml. of dry benzene was stirred 16 hours at room temperature followed by stirring for one hour at about 60° C. The mixture was cooled and 50 ml. of isopropyl ether added to the mixture. The crude crystalline product was separated by filtration and recrystallized from ethyl acetate-isopropyl ether mixture, giving 2.2 g. (60% yield). The melting point of the product after a second recrystallization from the same solvent was 128°-129° C.